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Compound of Interest

Compound Name: Dec-2-en-1-amine
CAS No.: 89352-04-5
Cat. No.: B14394879
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Executive Summary

Dec-2-en-1-amine is a long-chain, unsaturated primary amine that serves as a critical
intermediate in the synthesis of sphingoid bases, lipid mimetics, and antimicrobial surfactants.
Its structural homology to the hydrophobic tail of sphingosine makes it a high-value scaffold for
drug development professionals targeting lipid signaling pathways. This guide provides a
rigorous analysis of its IUPAC nomenclature, stereochemical considerations, and chemically
robust synthetic methodologies, specifically tailored for R&D applications.

Nomenclature and Stereochemistry

Accurate nomenclature is the bedrock of chemical communication.[1] For dec-2-en-1-amine,
the name is derived from a strict hierarchy of IUPAC rules that prioritize the amine functional
group over the degree of unsaturation.

IUPAC Logic Breakdown

The name Dec-2-en-1-amine is constructed as follows:
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e Principal Functional Group: The amine (-NHz) has higher priority for citation as the principal
group than the alkene (double bond).[1] Thus, the suffix is "-amine" rather than "-ene".

» Parent Chain Selection: The longest carbon chain containing the principal group is a 10-
carbon chain: Decane.[1]

o Unsaturation: The presence of a double bond changes the parent name from "Decane" to
Decene.[1]

o Numbering (Locants): Numbering begins at the end of the chain that gives the principal
group (amine) the lowest possible locant.[1][2]

o C1: Attached to Nitrogen.[1]
o C2: The start of the double bond.[1]

o Incorrect: Non-priority numbering would place the alkene at C8 (if numbered from the
other end), but the amine priority dictates C1.

Stereochemical Configuration ( vs.)

The double bond at C2 creates geometric isomerism.[1]

e (E)-dec-2-en-1-amine: The high-priority groups (the amine-bearing C1 and the C3-C10 alkyl
tail) are on opposite sides of the double bond. This trans isomer is thermodynamically more
stable and is the primary target for lipid mimetic synthesis due to its linear packing efficiency
in biological membranes.[1]

* (2)-dec-2-en-1-amine: The high-priority groups are on the same side (cis). This isomer
introduces a "kink" in the chain, disrupting membrane packing.

Nomenclature Logic Visualization

The following diagram illustrates the decision tree for naming this compound according to
IUPAC Blue Book standards.
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Assign Locants: Amine gets C1

l

Indicate Double Bond: Position 2

Determine Geometry: (E) vs (2)

Trans isomer selected

Full Name: (E)-Dec-2-en-1-amine

Click to download full resolution via product page

Figure 1: IUPAC decision logic for prioritizing the amine group over the alkene unsaturation.

Chemical Properties and Retrosynthetic Analysis[1]
Physicochemical Profile

Understanding the physical state of the molecule is crucial for purification protocols.[1] While
experimental data for the specific amine is limited in public databases compared to its aldehyde
precursor, the properties can be reliably predicted based on homologous series.
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Value .
Property . Rationale
(Predicted/Analogous)
Molecular Formula C1oH21N
Molecular Weight 155.28 g/mol

Physical State

Liquid (at STP)

Analogous to trans-2-decenal

and decylamine.

Boiling Point

~215-225°C

Amine H-bonding increases

BP relative to alkene/aldehyde.

Solubility

Organic soluble (DCM, MeOH)

Long lipophilic tail dominates;

low water solubility.

Basicity (pKa)

~10.5 (Conjugate acid)

Typical for primary allylic

amines.

Reactivity

Nucleophilic, Allylic

Susceptible to alkylation and

allylic oxidation.

Retrosynthetic Strategy

For a medicinal chemist, the synthesis of (E)-dec-2-en-1-amine is usually approached via the

reduction of (E)-2-decenal (a commercially available flavor compound) or through Gabriel

Synthesis to avoid poly-alkylation.

Pathway A: Reductive Amination (Preferred)[1]

e Precursor: (E)-2-decenal (CAS: 3913-81-3).[3]

e Mechanism: Condensation with ammonia/hydroxylamine followed by reduction.[1]

» Advantage: Retains the (E)-stereochemistry of the starting material.[1]

Pathway B: Gabriel Synthesis[1][4]

e Precursor: (E)-1-bromo-2-decene.

e Mechanism: S_N2 displacement by potassium phthalimide, followed by hydrazine cleavage.
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Advantage: Guarantees a primary amine without secondary/tertiary byproducts.[1]

Experimental Protocols
Protocol: Reductive Amination of (E)-2-Decenal

This protocol is optimized for yield and stereochemical retention.[1]

Reagents:

(E)-2-Decenal (1.0 eq)

Ammonium Acetate (10.0 eq)[5]

Sodium Cyanoborohydride (NaCNBHS3) (1.5 eq)

Solvent: Methanol (Dry)[1]

Step-by-Step Methodology:

Imine Formation: In a round-bottom flask, dissolve (E)-2-decenal (10 mmol) in dry methanol
(50 mL). Add Ammonium Acetate (100 mmol) and stir at room temperature for 2 hours under
nitrogen atmosphere. Note: Excess ammonium source is critical to prevent dimerization.[1]

Reduction: Cool the solution to 0°C. Slowly add NaCNBHs (15 mmol) portion-wise over 20
minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor via
TLC (System: 10% MeOH in DCM).

Quench: Acidify with 1M HCI to pH < 2 to decompose excess hydride and protonate the

amine.

Workup: Wash the aqueous layer with diethyl ether (to remove unreacted aldehyde).[1]
Basify the aqueous layer to pH > 12 using 6M NaOH.[1] Extract the free amine into DCM (3 x
50 mL).

Purification: Dry organic layer over Na=SOa, filter, and concentrate. Purify via flash column
chromatography (Stationary phase: Silica gel; Mobile phase: DCM:MeOH:NH4OH 90:9:1).[1]
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Synthetic Pathway Visualization

The following diagram outlines the reaction flow from the commercially available aldehyde to
the target amine.[1]

(E)-2-Decenal Condensation > Intermediate Imine Hydride Transfer (E)-Dec-2-en-1-amine
(CAS 3913-81-3) (Unstable) Target

h 4

NaCNBH3 "~~~
Reduction

NH40Ac, MeOH
Imine Formation

Click to download full resolution via product page

Figure 2: Two-step reductive amination pathway preserving the alkene stereochemistry.

Applications in Drug Development[1][4]
Sphingosine Analog Synthesis

Dec-2-en-1-amine mimics the C1-C12 segment of sphingosine. It is used as a "warhead" or
tail in the design of:

o Ceramidase Inhibitors: The allylic amine moiety can bind irreversibly to active site cysteine
residues in specific lipid-modifying enzymes.[1]

¢ Liposomal Delivery Systems: When coupled with polar headgroups, these amines form
cationic lipids capable of transfecting genetic material (INRNA/DNA) by fusing with cell
membranes.

Antimicrobial Activity

Allylic amines exhibit intrinsic antimicrobial properties.[1] The mechanism involves the
disruption of bacterial cell membrane integrity. The (E)-configuration is critical here; the linear
geometry allows the alkyl tail to intercalate effectively between membrane phospholipids, while
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the cationic ammonium head group interacts with negatively charged phosphate groups on the
bacterial surface.[1]

Safety and Handling (MSDS Summary)

While specific MSDS data for the amine is rare, it shares hazard classes with trans-2-decenal
and long-chain alkyl amines.

» Hazards: Corrosive (Skin/Eye damage), Aquatic Toxicity (Acute).
e Handling: Use a fume hood.[1] Wear nitrile gloves and chemical splash goggles.[1]

o Storage: Store under inert gas (Argon/Nitrogen) at 4°C to prevent oxidation of the double
bond or formation of carbamates with atmospheric CO2.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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